3-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]-1H-benzimidazol-2-one;hydrochloride

• IUPAC Name: 3-[1-(pyridin-2-ylmethyl)piperidin-4-yl]-1H-benzimidazol-2-one;hydrochloride
• InChI: InChI=1S/C18H20N4O.ClH/c23-18-20-16-6-1-2-7-17(16)22(18)15-8-11-21(12-9-15)13-14-5-3-4-10-19-14;/h1-7,10,15H,8-9,11-13H2,(H,20,23);1H
• InChI Key: JFEBIJZBCJYZMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C3=CC=CC=C3NC2=O)CC4=CC=CC=N4.Cl
• Molecular Formula: C18H21ClN4O
• Molecular Weight: 344.8 g/mol

Description

3-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]-1H-benzimidazol-2-one;hydrochloride is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]-1H-benzimidazol-2-one;hydrochloride is not fully understood. However, it is believed to act as a selective antagonist of certain receptors in the brain, including the serotonin 5-HT1A receptor and the dopamine D2 receptor. This may contribute to its potential therapeutic effects in various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on the specific receptors it interacts with. In general, it has been shown to modulate the activity of certain neurotransmitters in the brain, including serotonin and dopamine. This may result in changes in mood, behavior, and other physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using this compound in lab experiments is its selectivity for certain receptors in the brain. This allows researchers to study the specific effects of modulating these receptors without interfering with other processes in the brain. However, one limitation of using this compound is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 3-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]-1H-benzimidazol-2-one;hydrochloride. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer and psychiatric disorders. Another direction is to study its specific effects on different receptors in the brain and how these effects may vary depending on the context. Additionally, further research may be needed to optimize the synthesis method and improve the solubility of this compound for use in lab experiments.

Synthesis Methods

The synthesis of 3-[1-(Pyridin-2-ylmethyl)piperidin-4-yl]-1H-benzimidazol-2-one;hydrochloride involves the reaction of 1-(pyridin-2-ylmethyl)piperidine-4-carboxylic acid with 1,2-phenylenediamine in the presence of a dehydrating agent. The resulting compound is then treated with hydrochloric acid to obtain the hydrochloride salt.

Scientific Research Applications

This compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, it has been studied for its potential as a therapeutic agent for the treatment of depression, anxiety, and other psychiatric disorders. In neuroscience, it has been investigated for its potential as a tool to study the role of certain receptors in the brain.